Cas no 73663-77-1 (Benzeneacetonitrile,4-amino-a-(4-methylphenyl)-,monohydrochloride (9CI))

• Product Name: Benzeneacetonitrile,4-amino-a-(4-methylphenyl)-,monohydrochloride (9CI)
• CAS No: 73663-77-1
• MF: C₁₅H₁₅ClN₂
• MW: 258.746002435684
• CID: 564859
• PubChem ID: 51981
• Update Time: 2025-04-19

Benzeneacetonitrile,4-amino-a-(4-methylphenyl)-,monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-a-(4-methylphenyl)-,monohydrochloride (9CI)
• [4-[cyano(p-tolyl)methyl]phenyl]ammonium chloride
• (p-Aminophenyl)(p-tolyl)acetonitrile hydrochloride
• Benzeneacetonitrile, 4-amino-alpha-(4-methylphenyl)-, monohydrochloride
• NSC 102524
• alpha-(4-Aminophenyl)-4-methylbenzyl cyanide
• NS00058941
• ACETONITRILE, (p-AMINOPHENYL)(p-TOLYL)-, HYDROCHLORIDE
• EINECS 277-564-1
• (4-(Cyano(p-tolyl)methyl)phenyl)ammonium chloride
• 73663-77-1

• Inchi： 1S/C15H14N2.ClH/c1-11-2-4-12(5-3-11)15(10-16)13-6-8-14(17)9-7-13;/h2-9,15H,17H2,1H3;1H
• InChI Key： UXWNAZIHSFDGKA-UHFFFAOYSA-N
• SMILES： [Cl-].[NH3+]C1C=CC(=CC=1)C(C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 258.09200
• Monoisotopic Mass: 258.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 1.122
• Boiling Point: 399.9°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.615
• PSA: 49.81000
• LogP: 4.61588